Cas no 1179956-23-0 (Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]-)

• Product Name: Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]-
• CAS No: 1179956-23-0
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5912057
• PubChem ID: 21190545
• Update Time: 2025-10-30

Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1179956-23-0
• CS-0285311
• 2-(4-Isopropoxyphenyl)cyclopropan-1-amine
• SCHEMBL12971838
• 2-[4-(propan-2-yloxy)phenyl]cyclopropan-1-amine
• EN300-1845210
• Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]-

• Inchi： 1S/C12H17NO/c1-8(2)14-10-5-3-9(4-6-10)11-7-12(11)13/h3-6,8,11-12H,7,13H2,1-2H3
• InChI Key： VRHZOJYETMCHQO-UHFFFAOYSA-N
• SMILES： C1(N)CC1C1=CC=C(OC(C)C)C=C1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 292.0±40.0 °C(Predicted)
• pka: 8.43±0.10(Predicted)

Additional information on Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]-

Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- (CAS No. 1179956-23-0): A Comprehensive Overview

Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]-, identified by its CAS number 1179956-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring and a phenyl group substituted with a 1-methylethoxy moiety, has garnered attention due to its potential applications in drug discovery and development. The unique structural features of this compound make it a valuable candidate for further investigation, particularly in the context of designing novel therapeutic agents.

The< strong>cyclopropane ring in Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- is a key structural element that imparts distinct chemical properties to the molecule. Cyclopropane rings are known for their high ring strain, which can be exploited to enhance reactivity in various chemical transformations. This strain can be relieved through ring-opening reactions, making cyclopropane derivatives useful intermediates in synthetic chemistry. The presence of the< strong>phenyl group further modifies the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in the development of< strong>pharmaceutical intermediates that incorporate cyclopropane moieties due to their ability to modulate biological activity. The< strong>1-methylethoxy substituent on the phenyl ring adds another layer of complexity, potentially influencing both the solubility and metabolic stability of the compound. These features make Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- a promising scaffold for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential utility in the synthesis of< strong>bioactive molecules. The cyclopropane ring can serve as a scaffold for constructing more complex structures, while the phenyl and methylethoxy groups provide opportunities for further functionalization. This flexibility allows chemists to tailor the molecule to specific biological targets, making it a valuable tool in drug discovery efforts.

The< strong>CAS number 1179956-23-0 provides a unique identifier for this compound, facilitating its use in scientific literature and databases. This standardized naming system ensures that researchers can accurately reference and retrieve information about Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]-, thereby promoting collaboration and knowledge sharing within the scientific community.

In addition to its synthetic utility, Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- has shown promise in preliminary biological studies. The combination of structural features suggests that it may exhibit< strong>pharmacological activity in certain contexts. For instance, the cyclopropane ring has been shown to interact with enzymes and receptors in ways that differ from more traditional pharmacophores. This unique interaction profile could lead to the discovery of novel therapeutic agents with improved efficacy and reduced side effects.

The< strong>phenyl moiety is another critical component of this compound that contributes to its potential biological activity. Phenyl groups are frequently found in biologically active molecules due to their ability to participate in hydrophobic interactions and π-stacking interactions with biological targets. The presence of the< strong>1-methylethoxy substituent further enhances these interactions by providing additional electronic effects that can modulate binding affinity.

The synthesis of< strong>Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- presents an interesting challenge for organic chemists. The need to introduce both the cyclopropane ring and the phenyl group with appropriate substituents requires careful planning and execution. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, opening up new possibilities for drug discovery and development.

In conclusion, Cyclopropanamine, 2-[4-(1-methylethoxy)phenyl]- (CAS No. 1179956-23-0) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features make it a valuable scaffold for designing novel therapeutic agents, while its known biological activity suggests that it may have applications in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.